1-(2-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C16H15FN6O/c1-11-6-8-12(9-7-11)23-15(20-21-22-23)10-18-16(24)19-14-5-3-2-4-13(14)17/h2-9H,10H2,1H3,(H2,18,19,24)
• InChI Key: CJUGZNNKCIQMIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H15FN6O
• Molecular Weight: 326.33 g/mol

Description

1-(2-Fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea (FMPTU) is a synthetic compound that has been widely studied for its potential applications in scientific research. FMPTU is a heterocyclic compound that contains both nitrogen and sulfur atoms, and has been used as a starting material for the synthesis of other compounds. The compound has been studied for its potential use in medicinal chemistry, biochemistry, and other areas of scientific research.

Scientific Research Applications

1-(2-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied for its potential applications in medicinal chemistry, biochemistry, and other areas of scientific research. It has been used as a starting material for the synthesis of other compounds, including inhibitors of the enzyme cyclooxygenase-2 (COX-2). In addition, this compound has been used in the synthesis of compounds that have potential applications in the treatment of cancer, and has been studied for its potential use in the synthesis of compounds that could be used as anti-inflammatory agents.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is not yet fully understood. However, it is believed that this compound binds to the active site of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are important mediators of inflammation. By binding to COX-2, this compound may inhibit the production of prostaglandins, thereby reducing inflammation. In addition, this compound has been shown to have anti-tumor activity, and may be able to inhibit the growth of cancer cells.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In laboratory studies, this compound has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting COX-2, this compound may reduce inflammation. In addition, this compound has been shown to have anti-tumor activity, and may be able to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 1-(2-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea in laboratory experiments has several advantages. This compound is relatively easy to synthesize, and can be used as a starting material for the synthesis of other compounds. In addition, this compound has been shown to have anti-inflammatory and anti-tumor activity, and may be able to inhibit the growth of cancer cells. However, there are some limitations to the use of this compound in laboratory experiments. This compound is a synthetic compound, and its long-term effects on the body are not yet fully understood. In addition, this compound has not been approved for clinical use, and its use in laboratory experiments should be carefully monitored.

Future Directions

There are several potential future directions for the study of 1-(2-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea. Further research is needed to understand the exact mechanism of action of this compound, and to determine its potential applications in the treatment of diseases. In addition, further research is needed to understand the long-term effects of this compound on the body, and to determine its potential applications in the synthesis of other compounds. Finally, further research is needed to determine the optimal dosages and administration methods for this compound, and to determine its potential for use in clinical settings.

Synthesis Methods

1-(2-fluorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea can be synthesized using a variety of methods, including the reaction of 1-(2-fluorophenyl)-3-methylurea with 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in a solvent, such as acetonitrile or dimethylformamide, at a temperature of between 60 and 70°C for a period of 2 to 3 hours. The reaction produces a compound that is nearly pure this compound.